Cas no 2413870-74-1 ((4-Propan-2-yl-1,2-oxazol-3-yl)methanol)

• Product Name: (4-Propan-2-yl-1,2-oxazol-3-yl)methanol
• CAS No: 2413870-74-1
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5759243
• PubChem ID: 138514375
• Update Time: 2025-05-24

(4-Propan-2-yl-1,2-oxazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• AT19851
• (4-ISOPROPYLISOXAZOL-3-YL)METHANOL
• 2413870-74-1
• (4-propan-2-yl-1,2-oxazol-3-yl)methanol
• SCHEMBL20865909
• [4-(propan-2-yl)-1,2-oxazol-3-yl]methanol
• EN300-7541837
• 3-Isoxazolemethanol, 4-(1-methylethyl)-
• (4-Propan-2-yl-1,2-oxazol-3-yl)methanol

• Inchi： 1S/C7H11NO2/c1-5(2)6-4-10-8-7(6)3-9/h4-5,9H,3H2,1-2H3
• InChI Key： WATXWVGJDKSHQV-UHFFFAOYSA-N
• SMILES： O1C=C(C(CO)=N1)C(C)C

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 241.3±25.0 °C(Predicted)
• pka: 13.08±0.10(Predicted)

Additional information on (4-Propan-2-yl-1,2-oxazol-3-yl)methanol

Compound CAS No. 2413870-74-1: (4-Propan-2-yl-1,2-oxazol-3-yl)methanol

(4-Propan-2-yl-1,2-oxazol-3-yl)methanol, identified by the CAS registry number 2413870-74-1, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of the propan-2-yl group and the methanol moiety in its structure imparts unique chemical properties, making it a valuable compound for both academic research and industrial applications.

The synthesis of (4-Propan-2-yl-1,2-oxazol-3-yl)methanol typically involves multi-step reactions, often starting from simple precursors such as aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the oxazole ring, which is a critical step in the synthesis process.

One of the most notable applications of this compound is in the field of drug discovery. The oxazole ring is known for its ability to act as a bioisostere for other heterocycles, such as imidazoles or pyridines, which are commonly found in pharmaceutical agents. By incorporating (4-Propan-2-yl-1,2 oxazol 3 yl)methanol into drug candidates, chemists can potentially enhance the pharmacokinetic properties of these molecules, including their solubility and bioavailability.

In addition to its role in pharmacology, this compound has also found applications in materials science. For example, it has been used as a precursor for the synthesis of advanced polymers and coatings with tailored mechanical and thermal properties. Recent studies have demonstrated that polymers derived from (4 Propan 2 yl 1 2 oxazol 3 yl)methanol exhibit excellent resistance to UV degradation and high thermal stability, making them suitable for use in aerospace and automotive industries.

The environmental impact of this compound has also been a subject of recent research. Scientists have investigated its biodegradation pathways under various environmental conditions and have found that it can be effectively degraded by microbial communities in aerobic environments. This finding is particularly important for industries that handle large quantities of this compound, as it provides guidance for implementing sustainable waste management practices.

Furthermore, the use of (4 Propan 2 yl 1 2 oxazol 3 yl)methanol in green chemistry has gained traction due to its ability to participate in catalytic cycles that minimize the generation of hazardous byproducts. For instance, it has been employed as a ligand in asymmetric catalysis reactions, enabling the synthesis of chiral compounds with high enantioselectivity while reducing the need for toxic solvents.

In conclusion, (4 Propan 2 yl 1 2 oxazol 3 yl)methanol (CAS No. 2413870741) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.